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Compound of Interest

Compound Name: 2-Naphthaleneethanol

Cat. No.: B072309

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and available
toxicological information for 2-Naphthaleneethanol (CAS No. 1485-07-0). The information is
compiled to assist laboratory personnel in performing risk assessments and implementing safe
handling procedures.

Chemical and Physical Properties

2-Naphthaleneethanol is a solid aromatic alcohol. Its key physical and chemical properties are
summarized in the table below.

Property Value Reference
Molecular Formula C12H120 [11[2]
Molecular Weight 172.22 g/mol [1][3]
Appearance Solid, powder, off-white [21[3114]
Melting Point 61-68°C [4][5]
Boiling Point 180 - 184 °C at 15-20 mmHg [31[5]

Purity 98% [2][3]
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Toxicological Data and Hazard Identification

While specific quantitative toxicity data such as LD50 (median lethal dose) for 2-
Naphthaleneethanol is not readily available in the public domain, the compound is classified
under the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[4]

[6]

GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation irritation

Specific Target Organ Toxicity, ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation
tract irritation)

Source: Aggregated GHS information provided by companies to ECHA C&L Inventory.[4]

No component of this product at levels greater than or equal to 0.1% is identified as a probable,
possible, or confirmed human carcinogen by IARC.[5]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 2-Naphthaleneethanol are
not publicly available. However, standardized OECD guidelines are typically followed for such
evaluations. Below are summaries of relevant, representative protocols.

Acute Oral Toxicity - Fixed Dose Procedure (OECD
Guideline 420)

This method is designed to assess the acute toxic effects of a substance when administered
orally at one of several fixed dose levels.[7]
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Methodology:

Animal Selection: Healthy, young adult rodents (usually female rats) are used.[7]

Fasting: Animals are fasted prior to dosing (e.g., food but not water is withheld overnight for
rats).[7]

Dose Administration: The test substance is administered in a single dose by gavage. The
starting dose is selected from fixed levels (5, 50, 300, 2000 mg/kg) based on available
information.[7]

Sighting Study: A preliminary study is conducted on a single animal to determine the
appropriate starting dose for the main study.[7]

Main Study: A group of animals (typically 5) is dosed at the selected starting level. The
outcome determines the next step:

o If no toxicity is observed, the next higher dose is used in another group.
o If evident toxicity is observed, the test is terminated, and the substance is classified.
o If mortality occurs, the next lower dose is used in another group.

Observation Period: Animals are observed for a period of at least 14 days for signs of
toxicity, including changes in skin, fur, eyes, and behavior.[7]

Endpoint: The test allows for the classification of the substance based on the observation of
clear signs of toxicity at a specific dose level, rather than using death as the primary
endpoint.[7]

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD Guideline 439)

This in vitro method provides information on the potential of a substance to cause skin irritation

by using a reconstructed human epidermis model.[3]

Methodology:
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o Test System: A commercially available, reconstituted human epidermis model that mimics
the properties of the upper layers of human skin is used.[3]

o Application of Test Substance: A small amount of the test substance is applied topically to the
surface of the skin tissue model.[1]

e Exposure and Incubation: The tissue is exposed to the substance for a defined period (e.qg.,
up to 4 hours).[1]

 Viability Assessment: After exposure, the test substance is rinsed off, and the viability of the
skin cells is measured. This is typically done using a vital dye such as MTT, which is
converted into a colored formazan product by metabolically active cells.[8]

o Endpoint: The substance is identified as an irritant if the cell viability decreases below a
defined threshold (e.g., < 50%).[8]

Safety and Handling
Personal Protective Equipment (PPE)

Appropriate personal protective equipment should be worn when handling 2-
Naphthaleneethanol.
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Protection Type

Recommendation

Eye/Face Protection

Wear safety glasses with side-shields or
chemical safety goggles conforming to EN166
(EV) or NIOSH (US) standards.[5][9]

Skin Protection

Handle with gloves that have been inspected
prior to use. Dispose of contaminated gloves
after use in accordance with good laboratory
practices. Wear a lab coat or other protective
clothing.[5]

Respiratory Protection

Respiratory protection is not typically required
under normal use with adequate ventilation. If
dust is generated and protection from nuisance
levels is desired, use type N95 (US) or type P1
(EN 143) dust masks.[5]

Handling and Storage

e Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid the formation of
dust and aerosols. Wash hands thoroughly after handling.[5][7]

» Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5]

First Aid and Emergency Procedures

Eirst Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration.[5]

Skin Contact

Wash off with soap and plenty of water.[5]

Eye Contact

Flush eyes with water as a precaution.[5]

Ingestion

Rinse mouth with water. Never give anything by

mouth to an unconscious person.[5]
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In all cases of significant exposure or if symptoms persist, seek medical attention.[10]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[5]

Accidental Release Measures

o Personal Precautions: Avoid dust formation. Avoid breathing vapors, mist, or gas.[5]
» Environmental Precautions: Do not let the product enter drains.[5]

o Cleanup: Sweep up and shovel the material. Keep it in a suitable, closed container for
disposal.[5]

Visualized Workflows
Safe Handling Workflow
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Caption: A logical workflow for the safe handling of 2-Naphthaleneethanol.

Emergency Response for Exposure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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